Cas no 3249-28-3 (2,4-Hexadienedial)

• Product Name: 2,4-Hexadienedial
• CAS No: 3249-28-3
• MF: C₆H₆O₂
• MW: 110.110641956329
• CID: 314992
• Update Time: 2025-11-06

2,4-Hexadienedial Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienedial
• hexa-2,4-dienedial
• Muconaldehyde
• Mucondialdehyde
• Muconic aldehyde
• Muconic dialdehyde

• Inchi： 1S/C6H6O2/c7-5-3-1-2-4-6-8/h1-6H/b3-1+,4-2+
• InChI Key： NDCAAPXLWRAESY-ZPUQHVIOSA-N
• SMILES： O=C/C=C/C=C/C=O

Computed Properties

• Exact Mass: 110.03678
• Monoisotopic Mass: 110.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Density: 1.006
• Boiling Point: 232.8°Cat760mmHg
• Flash Point: 84.8°C
• Refractive Index: 1.466
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes

Additional information on 2,4-Hexadienedial

Exploring the Properties and Applications of 2,4-Hexadienedial (CAS No. 3249-28-3)

2,4-Hexadienedial, identified by its CAS number 3249-28-3, is a versatile organic compound with a unique molecular structure. This α,β-unsaturated dialdehyde is gaining attention in various industries due to its reactive functional groups, which make it a valuable intermediate in synthetic chemistry. Researchers and manufacturers are increasingly interested in its potential applications, particularly in the development of flavoring agents, pharmaceutical intermediates, and specialty chemicals.

The compound's conjugated double bond system contributes to its reactivity, enabling it to participate in Diels-Alder reactions and Michael additions. This characteristic makes 2,4-Hexadienedial particularly useful in organic synthesis. Recent studies have explored its role in creating bioactive molecules, with potential implications for drug discovery and material science. The growing demand for sustainable chemicals has also put 3249-28-3 in the spotlight as researchers investigate greener synthesis methods.

In the flavor and fragrance industry, 2,4-Hexadienedial is valued for its potential to contribute to natural-like aroma profiles. Its structural similarity to certain plant-derived aldehydes makes it a candidate for creating food-grade flavor compounds. However, proper safety evaluation and regulatory compliance remain essential considerations for such applications, aligning with current consumer trends toward clean-label products.

The analytical characterization of CAS 3249-28-3 typically involves techniques like GC-MS (Gas Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods help verify the compound's purity and structure, which is crucial for research and industrial applications. Recent advancements in analytical chemistry have improved the detection and quantification of such small organic molecules, supporting quality control in manufacturing processes.

From an environmental perspective, the biodegradability potential of 2,4-Hexadienedial is an area of active investigation. As industries move toward green chemistry principles, understanding the environmental fate of chemical intermediates like 3249-28-3 becomes increasingly important. This aligns with current searches for eco-friendly alternatives in chemical synthesis and growing interest in circular economy approaches to chemical production.

Storage and handling of 2,4-Hexadienedial require attention to its chemical stability. Proper conditions, including temperature control and protection from light, can help maintain the compound's integrity. These considerations are particularly relevant for laboratories and facilities working with reactive aldehydes, where best practices in chemical storage are essential for both safety and product quality.

The global market for specialty chemical intermediates like 2,4-Hexadienedial is expanding, driven by demand from pharmaceutical, agrochemical, and flavor industries. Market analysts note increasing interest in custom synthesis of such compounds, particularly for research and development purposes. This trend reflects broader movements toward precision chemistry and tailored molecular solutions across multiple sectors.

Future research directions for CAS 3249-28-3 may include exploring its potential in polymer chemistry and advanced materials. The compound's dual aldehyde functionality offers possibilities for creating cross-linked networks or functionalized surfaces. Such applications could contribute to developments in smart materials and nanotechnology, areas that consistently generate significant scientific and commercial interest.

For researchers working with 2,4-Hexadienedial, understanding its spectroscopic properties and reactivity patterns is fundamental. The compound's UV-Vis absorption characteristics and IR spectral features provide valuable information for identification and reaction monitoring. These analytical aspects are particularly relevant in the context of modern process chemistry and quality assurance protocols.

As with many specialized chemicals, the commercial availability of 3249-28-3 varies by region and supplier. Companies seeking this compound for research purposes or scale-up projects should consider factors like technical specifications, supply chain reliability, and regulatory documentation. These practical considerations are increasingly important in today's global chemical marketplace.